Cas no 1551365-81-1 (2-fluoro-2-(pyridin-4-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(pyridin-4-yl)ethan-1-amine
• CAS No: 1551365-81-1
• MF: C₇H₉FN₂
• MW: 140.158164739609
• CID: 5577657
• PubChem ID: 83854923
• Update Time: 2025-06-08

2-fluoro-2-(pyridin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanamine, β-fluoro-
• 2-fluoro-2-(pyridin-4-yl)ethan-1-amine

• Inchi： 1S/C7H9FN2/c8-7(5-9)6-1-3-10-4-2-6/h1-4,7H,5,9H2
• InChI Key： XLNMWUDWCWGTLK-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(F)CN

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 259.8±25.0 °C at 760 mmHg
• Flash Point: 110.9±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• pka: 7.95±0.10(Predicted)

2-fluoro-2-(pyridin-4-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-fluoro-2-(pyridin-4-yl)ethan-1-amine

Introduction to 2-fluoro-2-(pyridin-4-yl)ethan-1-amine (CAS No. 1551365-81-1)

2-fluoro-2-(pyridin-4-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1551365-81-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluorinated ethylamine backbone conjugated with a pyridine ring, has garnered attention due to its structural versatility and potential biological activities. The presence of both fluorine and pyridine moieties enhances its utility as a building block in the synthesis of novel therapeutic agents.

The fluorine atom in 2-fluoro-2-(pyridin-4-yl)ethan-1-amine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derived compounds. Fluorine substitution is widely recognized for its ability to improve metabolic stability, binding affinity, and lipophilicity, making it a staple in drug design. In recent years, researchers have leveraged the unique electronic properties of fluorine to develop more effective and selective drugs. The incorporation of fluorine into bioactive molecules often leads to enhanced binding interactions with biological targets, thereby improving therapeutic efficacy.

The pyridin-4-yl group in this compound contributes to its potential as a pharmacophore in drug discovery. Pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to interact with various biological receptors and enzymes. The pyridine ring can serve as a hydrogen bond acceptor or donor, facilitating precise molecular recognition. Furthermore, the electron-withdrawing nature of the pyridine ring can influence the electronic distribution of adjacent functional groups, affecting reactivity and binding properties.

Recent studies have highlighted the importance of 2-fluoro-2-(pyridin-4-yl)ethan-1-amine as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, researchers have explored its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The combination of fluorine and pyridine moieties provides a scaffold that can be further modified to achieve high selectivity and potency against specific biological targets.

In addition to its role in kinase inhibition, 2-fluoro-2-(pyridin-4-yl)ethan-1-amine has been investigated for its potential in antimicrobial applications. The structural features of this compound allow it to interact with bacterial enzymes and cell wall components, disrupting essential metabolic pathways. Preliminary studies suggest that derivatives of this molecule exhibit promising activity against multidrug-resistant bacteria, offering a potential solution to the growing problem of antibiotic resistance.

The synthetic pathways for 2-fluoro-2-(pyridin-4-yl)ethan-1-amine involve multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These methods ensure that researchers can obtain high-quality starting materials for further derivatization and biological testing.

The pharmacological evaluation of 2-fluoro-2-(pyridin-4-yl)ethan-1-amine has revealed intriguing properties that make it an attractive candidate for drug development. In vitro studies have demonstrated its ability to modulate enzyme activity and receptor binding affinity. These findings are supported by computational modeling studies that predict favorable interactions between this compound and biological targets. Such insights are invaluable for guiding the design of next-generation therapeutics.

Future research directions may focus on optimizing the chemical properties of 2-fluoro-2-(pyridin-4-ylenthanamino) derivatives to enhance their therapeutic potential. Strategies such as structure-based drug design and high-throughput screening will be instrumental in identifying novel analogs with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory discoveries into clinical applications.

The broader implications of studying compounds like 2-fluoro--(pyridin--4--ylenthanamino) extend beyond individual drug development. They contribute to our fundamental understanding of how molecular structure influences biological activity, providing insights that can be applied across multiple therapeutic areas. As our knowledge of these interactions grows, so too does our ability to design more effective and targeted treatments for complex diseases.